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Compound of Interest

Compound Name: Quinaprilat-d5

Cat. No.: B563381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the analytical chemistry of Quinaprilat-
d5, a deuterated internal standard of Quinaprilat. Quinaprilat is the active metabolite of the

angiotensin-converting enzyme (ACE) inhibitor Quinapril, widely used in the management of

hypertension and heart failure. The use of a stable isotope-labeled internal standard like

Quinaprilat-d5 is crucial for accurate bioanalytical quantification. This document outlines key

quality attributes, detailed experimental protocols for purity determination, and the biological

pathway of action for Quinaprilat.

Data Presentation: Certificate of Analysis Summary
The following tables summarize the typical specifications for a Quinaprilat-d5 reference

standard, compiled from various supplier data sheets. These values are representative and

may vary between different lots and suppliers.

Table 1: General Properties of Quinaprilat-d5
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Property Specification

Chemical Name

(3S)-2-[(2S)-2-[[(1S)-1-Carboxy-(3-phenyl-

d5)propyl]amino]-1-oxopropyl]-1,2,3,4-

tetrahydro-3-isoquinolinecarboxylic Acid

CAS Number 1279034-23-9

Molecular Formula C₂₃H₂₁D₅N₂O₅

Molecular Weight 415.49 g/mol

Appearance Crystalline Solid

Solubility Soluble in Methanol

Table 2: Purity and Physical Characteristics of Quinaprilat-d5

Test Specification

Purity (by HPLC) >98%

Deuterated Forms (d₁-d₅) ≥99%

Melting Point 166-168°C

Experimental Protocols
Detailed methodologies for the key experiments cited in the analysis of Quinaprilat-d5 are

provided below. These protocols are based on standard pharmaceutical analysis techniques.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the chemical purity of Quinaprilat-d5 by separating it from any

potential impurities.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.
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C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Trifluoroacetic acid (TFA)

Quinaprilat-d5 reference standard

Quinaprilat-d5 sample

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient mixture of

Acetonitrile and Water, with 0.1% TFA added to both solvents. A typical gradient might start

at 10% Acetonitrile and increase to 90% over 20 minutes.

Standard Solution Preparation: Accurately weigh and dissolve the Quinaprilat-d5 reference

standard in the mobile phase to a known concentration (e.g., 1 mg/mL).

Sample Solution Preparation: Prepare the Quinaprilat-d5 sample solution in the same

manner as the standard solution.

Chromatographic Conditions:

Column: C18 reverse-phase

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector Wavelength: 215 nm

Column Temperature: 30°C

Analysis: Inject the standard and sample solutions into the HPLC system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b563381?utm_src=pdf-body
https://www.benchchem.com/product/b563381?utm_src=pdf-body
https://www.benchchem.com/product/b563381?utm_src=pdf-body
https://www.benchchem.com/product/b563381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The purity is calculated by the area percentage method, where the area of the

main peak is divided by the total area of all peaks in the chromatogram.

Identity Confirmation by Mass Spectrometry (MS)
Objective: To confirm the molecular weight of Quinaprilat-d5.

Instrumentation:

Mass spectrometer (e.g., Quadrupole or Time-of-Flight) with an electrospray ionization (ESI)

source. This can be coupled with an HPLC system (LC-MS).

Procedure:

Sample Preparation: Prepare a dilute solution of Quinaprilat-d5 in a suitable solvent (e.g.,

methanol or acetonitrile).

Infusion or Injection: Introduce the sample into the mass spectrometer either by direct

infusion or via an LC system.

Ionization: Use ESI in positive ion mode to generate protonated molecular ions [M+H]⁺.

Mass Analysis: Scan a mass range that includes the expected molecular weight of

Quinaprilat-d5 (415.49 g/mol ).

Data Analysis: Confirm the presence of the [M+H]⁺ ion at m/z 416.5. High-resolution mass

spectrometry can be used to confirm the elemental composition.

Structural Elucidation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the chemical structure of Quinaprilat-d5 and the position of the

deuterium labels.

Instrumentation:

NMR spectrometer (e.g., 400 MHz or higher).
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Reagents:

Deuterated solvent (e.g., Methanol-d₄ or DMSO-d₆).

Quinaprilat-d5 sample.

Procedure:

Sample Preparation: Dissolve an appropriate amount of the Quinaprilat-d5 sample in the

chosen deuterated solvent.

Data Acquisition: Acquire ¹H NMR and ¹³C NMR spectra. Other experiments like COSY and

HSQC can be performed for more detailed structural assignment.

Data Analysis: Analyze the chemical shifts, coupling constants, and integration of the peaks

in the ¹H NMR spectrum to confirm the structure. The absence of signals in the phenyl region

of the ¹H NMR spectrum will confirm the deuterium labeling. The ¹³C NMR will show the

carbon skeleton.

Mandatory Visualizations
Signaling Pathway of Quinaprilat
Quinapril is a prodrug that is hydrolyzed in the body to its active metabolite, Quinaprilat.

Quinaprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE).[1] ACE is a key

component of the Renin-Angiotensin-Aldosterone System (RAAS), which regulates blood

pressure.[1] By inhibiting ACE, Quinaprilat prevents the conversion of Angiotensin I to the

potent vasoconstrictor Angiotensin II. This leads to vasodilation and a reduction in blood

pressure. Furthermore, ACE is also responsible for the breakdown of bradykinin, a vasodilator.

Inhibition of ACE by Quinaprilat leads to an increase in bradykinin levels, which further

contributes to the blood pressure-lowering effect.[1]
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Caption: Mechanism of action of Quinaprilat via inhibition of ACE.

Experimental Workflow for Purity Analysis of
Quinaprilat-d5
The following diagram illustrates a typical workflow for the comprehensive analysis of a

Quinaprilat-d5 reference standard, from sample reception to final purity assessment.
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Caption: Workflow for the analytical testing of Quinaprilat-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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